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Compound of Interest |

2-((tert-
Compound Name: Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate

Cat. No.: B114937

Technical Guide: Safe Handling of 2-((tert-
Butoxycarbonyl)amino)ethyl 4-
methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards and essential safety precautions for
the handling and use of 2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate
(CAS RN: 158690-56-3), a key intermediate in pharmaceutical synthesis. Adherence to these
guidelines is critical to ensure a safe laboratory environment.

Chemical and Physical Properties

2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate is a stable, solid organic
compound. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 158690-56-3

Molecular Formula C14H21INOSS

Molecular Weight 315.38 g/mol

Appearance Solid

Melting Point 47-49 °C

Boiling Point 461.9 £ 28.0 °C at 760 mmHg

Soluble in ether, ethanol, dichloromethane, ethyl
Solubility acetate, and chloroform. Slightly soluble in

water.

Hazard Identification and Classification

This compound is classified as an irritant. The following table summarizes its GHS (Globally
Harmonized System of Classification and Labelling of Chemicals) classification.

Hazard . ]
. GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation t, ) H315: Causes skin
lwaalt text Warning o
(Category 2) irritation.
Eye Irritation H319: Causes serious
(Category 2A) eye irritation.

Specific target organ

toxicity — Single
H335: May cause
exposure (Category ) S
) respiratory irritation.
3), Respiratory tract

irritation

Note: While specific LD50 and LC50 data for this compound are not readily available, its
classification as an irritant necessitates careful handling to avoid adverse health effects.
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Experimental Protocol for Safe Handling

A systematic approach to handling 2-((tert-Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate is essential to minimize exposure and risk.

Engineering Controls

e Fume Hood: All manipulations of the solid compound or its solutions should be conducted in

a certified chemical fume hood to prevent inhalation of dust or vapors.

e Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling this chemical:

PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Nitrile or neoprene gloves.

Provides a barrier against skin

contact, preventing irritation.

Body Protection

A lab coat worn over personal

clothing.

Protects skin from accidental

spills.

Respiratory Protection

Not generally required when
using a fume hood. If a fume
hood is unavailable, a NIOSH-
approved respirator with an
organic vapor cartridge is

recommended.

Prevents respiratory tract

irritation from dust or vapors.

Handling and Storage Procedures

» Weighing and Transfer:

o Perform all weighing and transfers of the solid material within a chemical fume hood.
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o Use a spatula for transfers to minimize dust generation.

o Close the container tightly immediately after use.

» Solution Preparation:

o When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

o Ensure the dissolution is performed in a closed or covered vessel within the fume hood.
e Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from strong oxidizing agents.

o The recommended storage temperature is 2-8°C.

Spill and Waste Disposal

e Spill Response:
o In case of a spill, evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection if necessary.

o For solid spills, carefully sweep up the material to avoid creating dust and place it in a
labeled, sealed container for disposal.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
labeled, sealed container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
o Waste Disposal:

o Dispose of all waste materials (including contaminated PPE) in accordance with local,
state, and federal regulations. Do not dispose of down the drain.
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Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
aid.

If swallowed, do NOT induce vomiting. Get

Ingestion medical aid immediately. Call a poison control

center.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides, and sulfur oxides.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedures for the safe handling

of 2-((tert-Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate.
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Caption: Workflow for the safe handling of 2-((tert-Butoxycarbonyl)amino)ethyl 4-

methylbenzenesulfonate.

« To cite this document: BenchChem. [Hazards and safety precautions for 2-((tert-
Butoxycarbonyl)amino)ethyl 4-methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b114937#hazards-and-safety-
precautions-for-2-tert-butoxycarbonyl-amino-ethyl-4-methylbenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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